1-(4-Tert-butylphenyl)-1,4-diazepan-5-one
CAS No.: 1235440-95-5
Cat. No.: VC3362120
Molecular Formula: C15H22N2O
Molecular Weight: 246.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1235440-95-5 |
|---|---|
| Molecular Formula | C15H22N2O |
| Molecular Weight | 246.35 g/mol |
| IUPAC Name | 1-(4-tert-butylphenyl)-1,4-diazepan-5-one |
| Standard InChI | InChI=1S/C15H22N2O/c1-15(2,3)12-4-6-13(7-5-12)17-10-8-14(18)16-9-11-17/h4-7H,8-11H2,1-3H3,(H,16,18) |
| Standard InChI Key | SCASXOZCAPQTGT-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)N2CCC(=O)NCC2 |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)N2CCC(=O)NCC2 |
Introduction
Chemical Properties and Identification
Basic Identification
1-(4-Tert-butylphenyl)-1,4-diazepan-5-one is a heterocyclic organic compound with a distinctive molecular structure. It is identified by the CAS registry number 1235440-95-5, which serves as its unique identifier in chemical databases and literature . The compound is also referenced in catalogs under alternative codes such as 3D-KZB44095 and 0103DH, facilitating its procurement for research purposes .
Structural and Physical Properties
1-(4-Tert-butylphenyl)-1,4-diazepan-5-one possesses a molecular formula of C15H22N2O, corresponding to a precise molecular weight of 246.35 g/mol . Structurally, it combines two key components: a 4-tert-butylphenyl group and a 1,4-diazepan-5-one ring system. The molecule features a seven-membered heterocyclic ring (diazepane) containing two nitrogen atoms at positions 1 and 4, with a ketone functionality at position 5. This structural arrangement classifies it as part of the broader diazepine family, though with specific modifications.
The compound's three-dimensional structure reveals important spatial arrangements that may influence its biological interactions and chemical reactivity. The presence of both the aromatic tert-butylphenyl group and the diazepane ring introduces interesting conformational possibilities that could be significant for structure-activity relationships in potential applications.
| Quantity | Price (EUR) |
|---|---|
| 250mg | 420.00 |
| 2500mg | 1,510.00 |
This pricing structure indicates that the compound is a specialty research chemical rather than a bulk commodity substance .
| Hazard Category | Classification |
|---|---|
| Skin Irritation | Category 2 |
| Eye Irritation | Category 2A |
| Specific Target Organ Toxicity (Single Exposure) | Category 3, Respiratory System |
These classifications indicate that the compound can cause skin and eye irritation upon contact and may potentially irritate the respiratory system if inhaled .
Structural Context and Related Compounds
Relationship to Benzodiazepines and Diazepines
1-(4-Tert-butylphenyl)-1,4-diazepan-5-one belongs to a broader family of heterocyclic compounds containing a diazepane ring. This structure is related to benzodiazepines, which are seven-membered heterocyclic compounds containing two nitrogen atoms at different positions . Benzodiazepines, particularly 1,4- and 1,5-benzodiazepines, are significant in pharmaceutical applications, with established roles in treating conditions such as anxiety, convulsions, and sleep disorders .
The diazepan-5-one moiety present in 1-(4-Tert-butylphenyl)-1,4-diazepan-5-one represents a variation on the classic benzodiazepine structure, potentially conferring unique pharmacological properties. While the compound lacks the fused benzene ring characteristic of benzodiazepines, its structural similarity suggests potential for related biological activities.
Comparative Analysis with Diazepine Derivatives
Related compounds such as 1,2,5-hexahydro-3-oxo-1H-1,4-diazepine rings have been described as novel, conformationally constrained, seven-membered dipeptidomimetic ring systems . These structures can serve as molecular scaffolds to reproduce biologically relevant topologies or as dipeptido-conformation-mimetics that can be incorporated into bioactive peptides .
The structural similarity between 1-(4-Tert-butylphenyl)-1,4-diazepan-5-one and these researched diazepine derivatives suggests potential applications in similar domains, particularly as scaffolds for drug development or as peptidomimetics.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume